Cas no 2171871-81-9 (5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2171871-81-9
• MF: C₁₅H₁₈N₄O₄
• MW: 318.327823162079
• CID: 5846275
• PubChem ID: 165521119
• Update Time: 2025-06-11

5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid
• 2171871-81-9
• EN300-1452484
• 5-[({[(benzyloxy)carbonyl](methyl)amino}amino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C15H18N4O4/c1-18-12(8-13(17-18)14(20)21)9-16-19(2)15(22)23-10-11-6-4-3-5-7-11/h3-8,16H,9-10H2,1-2H3,(H,20,21)
• InChI Key： JXCDFDZBXIROEZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)NCC1=CC(C(=O)O)=NN1C)=O

Computed Properties

• Exact Mass: 318.13280507g/mol
• Monoisotopic Mass: 318.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 96.7Ų

Additional information on 5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2171871-81-9)

5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2171871-81-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring multiple functional groups, makes it a subject of intense study for researchers aiming to develop novel drug candidates.

The molecular structure of 5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid includes a pyrazole core substituted with various amino and carbonyl-containing functional groups. The presence of a benzyloxy carbonyl group and a methyl amino group at the 5-position of the pyrazole ring contributes to its unique chemical properties and reactivity. These features make it a valuable intermediate in synthetic chemistry, particularly in the development of peptidomimetics and other bioactive molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. The pyrazole scaffold has been extensively studied due to its ability to modulate multiple biological pathways. Specifically, derivatives of pyrazole have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are often overexpressed in pathological conditions.

One of the most compelling aspects of 5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid is its potential as a building block for designing molecules with enhanced pharmacological properties. The benzyloxy carbonyl group not only provides stability to the molecule but also serves as a handle for further chemical modifications. This flexibility allows chemists to tailor the compound’s characteristics, such as solubility, bioavailability, and target specificity, making it an attractive candidate for drug development.

Recent studies have highlighted the importance of peptidomimetics in overcoming limitations associated with traditional peptide-based drugs. Peptidomimetics are designed to mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic profiles. The structure of 5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid aligns well with this concept, as it incorporates elements that can mimic peptide bonds and interact with biological targets in a similar manner.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazole ring, introduction of the benzyloxy carbonyl group, and subsequent functionalization with amino groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

Evaluation of the pharmacological properties of 5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with cancer cell proliferation and inflammation. Additionally, preliminary in vivo studies suggest that this compound exhibits good oral bioavailability and target specificity, indicating its potential as a lead compound for further development.

The versatility of this compound is further underscored by its utility in combinatorial chemistry approaches. By varying substituents on different parts of the molecule, researchers can generate libraries of derivatives with distinct properties. This strategy allows for high-throughput screening to identify compounds with optimal therapeutic profiles.

In conclusion, 5-({(benzyloxy)carbonyl(methyl)amino}amino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2171871-81-9) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.